Cas no 436092-93-2 (2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone)

• Product Name: 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone
• CAS No: 436092-93-2
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• CID: 335099
• PubChem ID: 1132849
• Update Time: 2025-06-08

2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-[5-(4-aminophenyl)-2H-tetrazol-2-yl]-1-(1-piperidinyl)-
• 2-[5-(4-Amino-phenyl)-tetrazol-2-yl]-1-piperidin-1-yl-ethanone
• 2-[5-(4-aminophenyl)tetrazol-2-yl]-1-piperidin-1-ylethanone
• 2-[5-(4-aminophenyl)-2-tetrazolyl]-1-(1-piperidinyl)ethanone
• AKOS000300227
• SMR000503595
• ASN 05295561
• CHEMBL1445856
• 2-(5-(4-Aminophenyl)-2H-tetrazol-2-yl)-1-(piperidin-1-yl)ethanone
• SR-01000329885
• 2-[5-(4-Aminophenyl)-tetrazol-2-yl]-1-piperidin-1-yl-ethanone
• FT-0677264
• BDBM94038
• SR-01000329885-1
• HMS2824A10
• MLS001205891
• cid_1132849
• 2-[5-(4-aminophenyl)tetrazol-2-yl]-1-piperidino-ethanone
• 2-[5-(4-aminophenyl)-1,2,3,4-tetrazol-2-yl]-1-piperidin-1-yl-ethanone
• 436092-93-2
• 2-[5-(4-Aminophenyl)-2H-tetrazol-2-yl]-1-(piperidin-1-yl)ethan-1-one
• DTXSID10360627
• 2-[5-(4-aminophenyl)-1,2,3,4-tetrazol-2-yl]-1-(piperidin-1-yl)ethanone
• 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone

• MDL： MFCD04035210
• Inchi： 1S/C14H18N6O/c15-12-6-4-11(5-7-12)14-16-18-20(17-14)10-13(21)19-8-2-1-3-9-19/h4-7H,1-3,8-10,15H2
• InChI Key： QJCDQGSZXLWSJG-UHFFFAOYSA-N
• SMILES： O=C(CN1N=NC(C2C=CC(=CC=2)N)=N1)N1CCCCC1

Computed Properties

• Exact Mass: 286.15400
• Monoisotopic Mass: 286.154209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.93000
• LogP: 1.45390

2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone

Research Brief on 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone (CAS: 436092-93-2)

The compound 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone (CAS: 436092-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the tetrazole ring could significantly improve the compound's binding affinity to certain enzyme targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that the compound could serve as a versatile scaffold for the development of novel therapeutics.

In addition to its synthetic versatility, 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone has been investigated for its potential in treating neurological disorders. Preclinical studies have indicated that the compound exhibits neuroprotective effects in models of Parkinson's disease and Alzheimer's disease, likely due to its ability to modulate oxidative stress and inflammation pathways. These results highlight the compound's potential as a multi-target therapeutic agent.

Further investigations into the pharmacokinetics and safety profile of 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone are underway. Early-phase clinical trials are expected to commence within the next year, focusing on its efficacy and tolerability in human subjects. The outcomes of these trials will be critical in determining the compound's viability as a clinical candidate.

In conclusion, 2-5-(4-Amino-phenyl)-tetrazol-2-yl-1-piperidin-1-yl-ethanone (CAS: 436092-93-2) represents a promising avenue for drug discovery and development. Its unique chemical structure and broad pharmacological activity make it a valuable candidate for further research. Continued efforts to optimize its properties and validate its therapeutic potential will be essential in advancing this compound toward clinical application.